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Compound of Interest

Compound Name: 2,3,4-Trimethyloctane

CAS No.: 62016-31-3

Cat. No.: B14542405

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2,3,4-trimethyloctane, a branched

alkane of interest for specialized research applications. Due to its nature as a simple

hydrocarbon, its primary utility in a research context, including in fields related to drug

development, is as a reference standard, a non-polar solvent, or a component in fuel studies.

This document consolidates available data on its chemical and physical properties, commercial

availability, and safety considerations. It is important to note that as a simple alkane, 2,3,4-
trimethyloctane is not involved in biological signaling pathways; therefore, sections of this

guide will focus on its chemical characteristics and procurement rather than inapplicable

biological activities.

Chemical and Physical Properties
2,3,4-Trimethyloctane is a saturated hydrocarbon with the molecular formula C₁₁H₂₄[1][2]. Its

structure consists of an eight-carbon chain (octane) with three methyl group substituents at the

2, 3, and 4 positions. This branching imparts specific physical properties that distinguish it from
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its linear isomer, undecane, and other trimethyloctane isomers. Branched alkanes are noted to

be more stable than their linear counterparts[3].

A summary of its key properties is presented in the table below.

Property Value Source

Molecular Formula C₁₁H₂₄ PubChem[2]

Molecular Weight 156.31 g/mol PubChem[2]

CAS Number 62016-31-3 PubChem[2]

Boiling Point 180°C ChemicalBook[1]

Density 0.7536 g/cm³ ChemicalBook[1]

Refractive Index 1.4221 ChemicalBook[1]

Melting Point -57.06°C (estimate) ChemicalBook[1]

Commercial Availability
2,3,4-Trimethyloctane is available from a limited number of chemical suppliers and is typically

sold for research and development purposes only[1][3]. It is not intended for human or

veterinary use[3].

Supplier Catalog Number Purity/Grades
Available
Quantities

Benchchem B14542405 Not Specified Inquiry required

ChemicalBook CB11471723 Not Specified Inquiry required

Prospective buyers will likely need to request a quotation to obtain pricing and availability

information.
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The primary applications of 2,3,4-trimethyloctane in a research setting are derived from its

properties as a branched alkane.

Analytical Chemistry: It can be used as a reference standard in gas chromatography (GC)

and gas chromatography-mass spectrometry (GC-MS) for the identification and

quantification of hydrocarbons in complex mixtures like petroleum products[3]. The Kovats

retention index, a key parameter in gas chromatography, has been determined for this

compound[3].

Fuel Science: Branched alkanes are critical components of fuels, and their specific

branching patterns influence combustion properties[3]. Research in this area may involve

studying isomers like 2,3,4-trimethyloctane to understand structure-property relationships

related to engine performance and emissions[3].

Solvent Studies: As a non-polar organic compound, it can be used in studies requiring a

hydrocarbon solvent with specific physical properties.

Safety and Handling
A specific Safety Data Sheet (SDS) for 2,3,4-trimethyloctane is not readily available from

public sources. However, as a branched alkane, it should be handled with the precautions

applicable to similar flammable, volatile organic compounds. Standard laboratory safety

practices, including the use of personal protective equipment (goggles, gloves, lab coat) and

working in a well-ventilated area or fume hood, are essential.

Inapplicability of Biological Signaling Pathways and
Complex Experimental Protocols
The request for diagrams of signaling pathways and detailed experimental protocols for drug

development is based on a misunderstanding of the chemical nature of 2,3,4-trimethyloctane.

This compound is a simple, saturated hydrocarbon and is not known to possess biological

activity or interact with specific cellular signaling pathways in the manner of a pharmaceutical

agent. Its role in drug development would be indirect, potentially as a solvent or a reference

compound in analytical methods.

Workflow for Procurement and Use in Research

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b14542405/docs?utm_src=pdf-body#technical-guide-to-2-3-4-trimethyloctane-for-research-applications
https://www.benchchem.com/product/b14542405
https://www.benchchem.com/product/b14542405
https://www.benchchem.com/product/b14542405
https://www.benchchem.com/product/b14542405/docs?utm_src=pdf-body#technical-guide-to-2-3-4-trimethyloctane-for-research-applications
https://www.benchchem.com/product/b14542405
https://www.benchchem.com/product/b14542405/docs?utm_src=pdf-body#technical-guide-to-2-3-4-trimethyloctane-for-research-applications
https://www.benchchem.com/product/b14542405/docs?utm_src=pdf-body#technical-guide-to-2-3-4-trimethyloctane-for-research-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14542405?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates a typical workflow for a researcher interested in acquiring and

utilizing a research chemical like 2,3,4-trimethyloctane.

Phase 1: Planning and Sourcing

Phase 2: Procurement and Safety

Phase 3: Experimental Use

Identify Research Need
(e.g., GC Standard, Solvent)

Literature Search for Properties
and Potential Suppliers

Identify Commercial Suppliers
(e.g., Benchchem, ChemicalBook)

Request Quotation
(Price, Purity, Availability)

Place Purchase Order

Receive Chemical and
Confirm Identity/Purity

Review Safety Information
and Plan Handling Procedures

Prepare Solutions or
Use as Reference Standard

Conduct Experiment
(e.g., Gas Chromatography)

Data Analysis and Interpretation

Click to download full resolution via product page

Caption: Workflow for sourcing and using a research chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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